Cas no 33037-08-0 (Methanone,[3-(3-nitrophenyl)-2-oxiranyl]phenyl-)

• Product name: Methanone,[3-(3-nitrophenyl)-2-oxiranyl]phenyl-
• CAS No: 33037-08-0
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 319990
• PubChem ID: 349867

Methanone,[3-(3-nitrophenyl)-2-oxiranyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[3-(3-nitrophenyl)-2-oxiranyl]phenyl-
• [3-(3-nitrophenyl)oxiran-2-yl]-phenylmethanone
• [3-(3-nitro-phenyl)-oxiranyl]-phenyl-methanone
• 1-< 3-Nitro-phenyl> -2-benzoyl-aethylenoxyd
• 1-Benzoyl-2-m-nitrophenyloxiran
• 1-Phenyl-3-(m-nitrophenyl)-2,3-epoxy-propanon-(1)
• 2,3-Epoxy-3-(3-nitro-phenyl)-1-phenyl-propan-1-on
• 2,3-epoxy-3-(3-nitrophenyl)-1-phenylpropan-1-one
• 3-nitrochalcone epoxide
• AC1L8BF7
• AGN-PC-004VAU
• Methanone, [3-(3-nitrophenyl)oxiranyl]phenyl-
• NSC409750
• 33037-08-0
• [3-(3-nitrophenyl)oxiran-2-yl](phenyl)methanone
• KANSTZMYQHRSAN-UHFFFAOYSA-N
• NSC-409750
• DTXSID50325351

• Inchi： InChI=1S/C15H11NO4/c17-13(10-5-2-1-3-6-10)15-14(20-15)11-7-4-8-12(9-11)16(18)19/h1-9,14-15H
• InChI Key： KANSTZMYQHRSAN-UHFFFAOYSA-N
• SMILES： [N+](C1=CC=CC(C2OC2C(C2C=CC=CC=2)=O)=C1)([O-])=O

Computed Properties

• Exact Mass: 269.06883
• Monoisotopic Mass: 269.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.644
• PSA: 72.74
• LogP: 3.44080